Cas no 1033774-90-1 (N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine)

• Product Name: N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine
• CAS No: 1033774-90-1
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• MDL: MFCD27991999
• CID: 4559547
• PubChem ID: 60681451
• Update Time: 2025-10-31

N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EOS-61523
• N-(benzyloxy)-4-nitrobenzenesulfonamide
• N-4-NITROBENZENE SULFONYL-O-BENZYLHYDROXYLAMINE
• N-(BENZYLOXY)-4-NITROBENZENE-1-SULFONAMIDE
• Benzenesulfonamide, 4-nitro-N-(phenylmethoxy)-
• N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine

• MDL： MFCD27991999
• Inchi： 1S/C13H12N2O5S/c16-15(17)12-6-8-13(9-7-12)21(18,19)14-20-10-11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key： MRSGLMLXOQISES-UHFFFAOYSA-N
• SMILES： C1(S(NOCC2=CC=CC=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 308.046693g/mol
• Monoisotopic Mass: 308.046693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.31g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine Security Information

• Storage Condition：(BD441994)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine

Introduction to N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine (CAS No. 1033774-90-1)

N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine (CAS No. 1033774-90-1) is a specialized organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrobenzene sulfonyl group and an O-benzylhydroxylamine moiety. These functional groups contribute to its reactivity and potential utility in various chemical and biological processes.

The nitrobenzene sulfonyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This group is often used in synthetic chemistry to introduce specific functionalities or to protect certain reactive sites during multi-step synthesis. The O-benzylhydroxylamine moiety, on the other hand, is a versatile functional group that can participate in a variety of chemical reactions, including nucleophilic substitution and redox processes.

Recent studies have highlighted the potential of N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a selective inhibitor of specific enzymes involved in disease pathways. The unique combination of functional groups in this molecule allows it to interact with target proteins in a highly specific manner, thereby enhancing its therapeutic potential.

In addition to its medicinal applications, N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine has also been explored for its use in materials science. Its ability to form stable complexes with various metal ions makes it a valuable precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have found applications in areas such as gas storage, catalysis, and drug delivery systems.

The synthesis of N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine typically involves a multi-step process that includes the preparation of the nitrobenzene sulfonyl chloride intermediate and subsequent reaction with O-benzylhydroxylamine. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the structure and purity of the synthesized compound.

From a safety perspective, it is important to handle N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine with appropriate precautions due to its reactivity and potential health effects. Researchers should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, N-4-Nitrobenzene Sulfonyl-O-benzylhydroxylamine (CAS No. 1033774-90-1) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.